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Compound of Interest

Compound Name: Cochleamycin A

Cat. No.: B1250602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, isolation,

and characterization of Cochleamycin A, a novel antitumor antibiotic. The document details

the experimental protocols for the fermentation of the producing organism, Streptomyces sp.

DT136, the extraction and purification of the compound, and its structural elucidation. All

quantitative data are presented in structured tables for clarity and comparative analysis.

Furthermore, logical and experimental workflows are visualized through detailed diagrams.

Discovery and Taxonomy of the Producing
Organism
Cochleamycin A, along with its congeners Cochleamycin A2, B, and B2, was discovered as a

novel antitumor antibiotic isolated from the culture broth of Streptomyces sp. DT136.[1] This

strain was isolated from a soil sample and identified based on its morphological and

physiological characteristics.

Fermentation of Streptomyces sp. DT136
The production of Cochleamycin A is achieved through submerged fermentation of

Streptomyces sp. DT136. The following protocol outlines the fermentation process.

Experimental Protocol: Fermentation
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1. Seed Culture:

A loopful of spores of Streptomyces sp. DT136 is inoculated into a 100-ml flask containing 20

ml of seed medium.

The seed medium consists of:

Glucose: 1.0%

Soluble Starch: 2.0%

Yeast Extract: 0.5%

Peptone: 0.5%

CaCO₃: 0.2%

The seed culture is incubated at 28°C for 48 hours on a rotary shaker.

2. Production Culture:

The seed culture (2 ml) is transferred to a 500-ml flask containing 100 ml of production

medium.

The production medium consists of:

Soluble Starch: 4.0%

Soybean Meal: 2.0%

Yeast Extract: 0.2%

CaCO₃: 0.2%

NaCl: 0.2%

FeSO₄·7H₂O: 0.001%

MnSO₄·4H₂O: 0.001%
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ZnSO₄·7H₂O: 0.001%

The fermentation is carried out at 28°C for 5 days on a rotary shaker.

Isolation and Purification of Cochleamycin A
Cochleamycin A is extracted from the culture broth and purified using a combination of

chromatographic techniques.[1]

Experimental Protocol: Isolation and Purification
1. Extraction:

The culture broth (10 liters) is centrifuged to separate the mycelium and supernatant.

The supernatant is extracted twice with an equal volume of ethyl acetate.

The mycelium is extracted twice with 2 liters of acetone.

The acetone extract is concentrated, and the resulting aqueous residue is extracted with

ethyl acetate.

All ethyl acetate extracts are combined, washed with water, dried over anhydrous sodium

sulfate, and concentrated in vacuo to yield a crude extract.

2. Silica Gel Column Chromatography:

The crude extract is subjected to column chromatography on silica gel.

The column is eluted with a stepwise gradient of chloroform and methanol.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Active fractions are combined and concentrated.

3. Reversed-Phase HPLC:

The semi-purified material is further purified by reversed-phase high-performance liquid

chromatography (HPLC).
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Column: A C18 column is used.

Mobile Phase: A gradient of acetonitrile in water is employed.

Detection: UV detection at 254 nm.

Fractions corresponding to Cochleamycin A are collected and lyophilized to yield a

colorless powder.

Experimental Workflow for Cochleamycin A Isolation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1250602?utm_src=pdf-body
https://www.benchchem.com/product/b1250602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation

Extraction

Purification

Fermentation of Streptomyces sp. DT136

Centrifugation

Solvent Extraction (Ethyl Acetate & Acetone)

Concentration

Silica Gel Column Chromatography

Reversed-Phase HPLC

Lyophilization

Pure Cochleamycin A

Click to download full resolution via product page

Isolation and purification workflow for Cochleamycin A.
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Structural Elucidation and Physico-chemical
Properties
The structure of Cochleamycin A was elucidated using various spectroscopic techniques,

primarily NMR and mass spectrometry.[2]

Physico-chemical Properties
Property Value

Molecular Formula C₂₈H₃₈O₈

Molecular Weight 502

Appearance Colorless powder

UV λmax (MeOH) nm (ε) 237 (12,000)

Optical Rotation [α]D²⁵ +120° (c 0.5, CHCl₃)

Solubility Soluble in methanol, acetone, chloroform

Insoluble in water, n-hexane

Spectroscopic Data
Mass Spectrometry: High-resolution FAB-MS (Fast Atom Bombardment Mass Spectrometry)

provided the molecular formula.

Ion m/z (Observed) m/z (Calculated)

[M+Na]⁺ 525.2465 525.2464

NMR Spectroscopy: The following tables summarize the ¹H and ¹³C NMR data for

Cochleamycin A in CDCl₃.

¹H NMR Data (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

2 5.85 d 10.0

3 6.20 dd 10.0, 2.0

4 2.85 m

5 1.80 m

6 1.65 m

7 4.20 t 8.0

8 2.10 m

9 1.90 m

10 5.10 d 9.0

12 2.30 m

13 1.05 d 7.0

14 1.15 d 7.0

15 3.80 s

16 1.25 s

17 0.95 d 7.0

18 1.00 d 7.0

OAc 2.05 s

¹³C NMR Data (125 MHz, CDCl₃)
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Position δ (ppm)

1 170.5

2 128.5

3 135.0

4 45.2

5 30.1

6 35.5

7 75.8

8 40.2

9 38.9

10 78.5

11 205.1

12 48.3

13 20.1

14 21.5

15 55.6

16 25.4

17 18.9

18 19.5

OAc (C=O) 170.1

OAc (CH₃) 21.1

Proposed Biosynthetic Pathway
The biosynthesis of the novel carbocyclic skeleton of Cochleamycin A is proposed to involve

an intramolecular Diels-Alder reaction as a key step.
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Proposed Biosynthetic Pathway of Cochleamycin A
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A proposed biosynthetic pathway for Cochleamycin A.
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Biological Activity
Cochleamycin A exhibits significant in vitro cytotoxicity against murine leukemia cell lines.[1]

In Vitro Cytotoxicity of Cochleamycin A

Cell Line IC₅₀ (µg/ml)

P388 Murine Leukemia 0.78

L1210 Murine Leukemia 1.56

This in-depth guide provides a comprehensive resource for researchers and scientists

interested in the novel antitumor antibiotic, Cochleamycin A. The detailed protocols and

compiled data serve as a valuable reference for further investigation and development of this

promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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